Cas no 568567-09-9 (3-{6-Chloroimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic Acid)

• Product Name: 3-{6-Chloroimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic Acid
• CAS No: 568567-09-9
• MF: C₈H₅ClN₂O₂S
• MW: 228.655499219894
• CID: 843757
• Update Time: 2025-09-27

3-{6-Chloroimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-CHLORO-IMIDAZO[2,1-B]THIAZOL-5-YL)-ACRYLIC ACID
• 3-{6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid
• HMS1410A01
• NE30889
• FCH5613629
• FCH3508078
• IDI1_007868
• 3-(6-chloro-imidazo[2,1-b]thiazol-5-yl)acrylic acid
• 3-{6-Chloroimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic Acid

• Inchi： 1S/C8H5ClN2O2S/c9-7-5(1-2-6(12)13)11-3-4-14-8(11)10-7/h1-4H,(H,12,13)/b2-1+
• InChI Key： ZBYRHXXVGNUDRH-OWOJBTEDSA-N
• SMILES： ClC1=C(/C=C/C(=O)O)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Topological Polar Surface Area: 82.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides